Cas no 1159511-94-0 (2-(2-methyl-1,3-oxazol-5-yl)acetonitrile)

2-(2-Methyl-1,3-oxazol-5-yl)acetonitrile is a versatile heterocyclic nitrile compound featuring a methyl-substituted oxazole core. Its structure combines the reactivity of the nitrile group with the stability of the oxazole ring, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound is particularly useful in the preparation of heterocyclic derivatives, agrochemicals, and bioactive molecules due to its ability to undergo nucleophilic addition and cyclization reactions. Its well-defined molecular framework ensures consistent reactivity, while the methyl group enhances steric and electronic properties for tailored modifications. Suitable for use under controlled conditions, this compound offers high purity and stability for research and industrial applications.

2-(2-methyl-1,3-oxazol-5-yl)acetonitrile structure

1159511-94-0 structure

Product Name:2-(2-methyl-1,3-oxazol-5-yl)acetonitrile

CAS No:1159511-94-0

MF:C₆H₆N₂O

MW:122.12464094162

MDL:MFCD11501063

CID:4574104

PubChem ID:44119609

Update Time:2025-10-29

2-(2-methyl-1,3-oxazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2-methyl-1,3-oxazol-5-yl)acetonitrile
- 2-(2-Methyloxazol-5-yl)acetonitrile
- MDL： MFCD11501063
- Inchi： 1S/C6H6N2O/c1-5-8-4-6(9-5)2-3-7/h4H,2H2,1H3
- InChI Key： PHYGYYHJSAGREB-UHFFFAOYSA-N
- SMILES： O1C(CC#N)=CN=C1C

Computed Properties

Exact Mass: 122.048
Monoisotopic Mass: 122.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8A^2
XLogP3: 0.4

2-(2-methyl-1,3-oxazol-5-yl)acetonitrile Pricemore >>

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Chemenu	CM413460-1g	2-(2-methyl-1,3-oxazol-5-yl)acetonitrile	1159511-94-0	95%+	1g	$***	2023-04-03
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Enamine	EN300-370465-0.1g	2-(2-methyl-1,3-oxazol-5-yl)acetonitrile	1159511-94-0	95.0%	0.1g	$366.0	2025-03-18
Enamine	EN300-370465-0.25g	2-(2-methyl-1,3-oxazol-5-yl)acetonitrile	1159511-94-0	95.0%	0.25g	$524.0	2025-03-18
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Enamine	EN300-370465-2.5g	2-(2-methyl-1,3-oxazol-5-yl)acetonitrile	1159511-94-0	95.0%	2.5g	$2071.0	2025-03-18
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